![molecular formula C11H12ClN3 B1619120 4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine CAS No. 212268-44-5](/img/structure/B1619120.png)
4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine
Overview
Description
4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine is a chemical compound with the empirical formula C11H12ClN3 . It is used in the manufacture of Tofacitinib citrate . This compound is provided to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of 4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine involves a seven-step process from dimethyl malonate with an overall yield of 31% . The procedure is operationally simple and practical for the synthesis of the 4-chloro-7H-pyrrolo[2,3-d]pyrimidine building block .Molecular Structure Analysis
The molecular structure of 4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine is represented by the SMILES string ClC1=NC=NC2=C1C=CN2C3CCCC3 .Chemical Reactions Analysis
4-Chloro-7H-pyrrolo[2,3-d]pyrimidine demonstrates reactivity through electrophilic substitution reactions, including nucleophilic aromatic substitution and Suzuki coupling reactions .Physical And Chemical Properties Analysis
4-Chloro-7H-pyrrolo[2,3-d]pyrimidine appears as a solid . Its molecular weight is 221.69 .Scientific Research Applications
Synthesis of Janus Kinase (JAK) Inhibitors
4-Chloro-7H-pyrrolo[2,3-d]pyrimidine: is a key building block in the synthesis of JAK inhibitors . These inhibitors play a crucial role in blocking the JAK-STAT signaling pathway, which is involved in cell division, death, and tumor formation processes. Disruption in this pathway can lead to immune system diseases. JAK inhibitors have therapeutic applications in treating cancer and inflammatory diseases such as rheumatoid arthritis, psoriasis, and dermatitis.
Anticancer Activity
Derivatives of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine have shown promising in vitro anticancer activity . Compounds containing this moiety have been tested against various human cancer cell lines, including breast cancer (MCF7) and liver cancer (HePG2). Some derivatives exhibited significant cytotoxic effects, indicating the potential of this compound in cancer treatment.
Molecular Docking Studies
The structure of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine derivatives allows for effective molecular docking . This means they can bind well with certain proteins involved in cancer progression, such as the Bcl2 anti-apoptotic protein. By inhibiting these proteins, the compounds can induce apoptosis in cancer cells, providing a pathway for developing new anticancer drugs.
Gene Expression Modulation
Research has shown that 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine derivatives can modulate gene expression in cancer cells . They can up-regulate pro-apoptotic genes and down-regulate anti-apoptotic genes, leading to programmed cell death. This property is vital for designing drugs that can selectively target cancer cells.
Cell Cycle Arrest
Certain 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine derivatives have the ability to cause cell cycle arrest at the G1/S phase in cancer cells . This halts the proliferation of cancer cells and is a desirable effect in cancer therapy.
Apoptosis Induction
These compounds have been observed to induce apoptotic death in cancer cells . They can increase the percentage of fragmented DNA in treated cells, which is a hallmark of apoptosis. This effect is crucial for eliminating cancer cells and preventing the spread of tumors.
Mechanism of Action
Target of Action
4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine is primarily used as a pharmaceutical intermediate in the synthesis of various kinase inhibitors . It plays a crucial role in the development of potent kinase inhibitors, including promising candidates for cancer therapy . Kinases are enzymes that catalyze the transfer of phosphate groups from high-energy donor molecules to specific target molecules, a process that is crucial in various biological functions.
Mode of Action
The compound interacts with its targets (kinases) by inhibiting their activity. This inhibition interferes with the JAK-STAT signaling pathway, which is involved in cell division, death, and tumor formation processes . The disruption of this pathway can lead to a variety of diseases affecting the immune system .
Biochemical Pathways
The JAK-STAT signaling pathway is the primary biochemical pathway affected by 4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine. This pathway involves a chain of interactions between proteins in a cell, resulting in the activation of genes through a transcription process . Disrupted JAK-STAT signaling may lead to a variety of diseases affecting the immune system .
Result of Action
The primary result of the action of 4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine is the inhibition of kinase activity, leading to the disruption of the JAK-STAT signaling pathway . This disruption can have significant antiproliferative effects on both ER+ (T47D) and triple-negative (MDA-MB-436) breast cancer cell lines .
Action Environment
The action, efficacy, and stability of 4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine can be influenced by various environmental factors. For instance, it demonstrates stability under normal temperature and humidity conditions but may decompose in the presence of strong acids or alkalis . Therefore, it should be stored in a cool, dry, and well-ventilated area, away from heat sources and oxidants .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-chloro-7-cyclopentylpyrrolo[2,3-d]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClN3/c12-10-9-5-6-15(8-3-1-2-4-8)11(9)14-7-13-10/h5-8H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQHBEEYPDFIIPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C=CC3=C2N=CN=C3Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10334166 | |
Record name | 4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10334166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine | |
CAS RN |
212268-44-5 | |
Record name | 4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=212268-44-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10334166 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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